Cas no 2174002-52-7 (6-(2,5-dioxopyrrolidin-1-yl)pyridine-3-sulfonamide)

• Product Name: 6-(2,5-dioxopyrrolidin-1-yl)pyridine-3-sulfonamide
• CAS No: 2174002-52-7
• MF: C₉H₉N₃O₄S
• MW: 255.250460386276
• CID: 6200250
• PubChem ID: 137951643
• Update Time: 2025-10-28

6-(2,5-dioxopyrrolidin-1-yl)pyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 6-(2,5-dioxopyrrolidin-1-yl)pyridine-3-sulfonamide
• 6-(2,5-dihydroxy-1H-pyrrol-1-yl)pyridine-3-sulfonamide
• EN300-1692174
• 6-(2,5-Dihydroxypyrrol-1-yl)pyridine-3-sulfonamide
• 2174002-52-7

• Inchi： 1S/C9H9N3O4S/c10-17(15,16)6-1-2-7(11-5-6)12-8(13)3-4-9(12)14/h1-5,13-14H,(H2,10,15,16)
• InChI Key： RMDCLKMWLNHWHX-UHFFFAOYSA-N
• SMILES： S(C1=CN=C(C=C1)N1C(=CC=C1O)O)(N)(=O)=O

Computed Properties

• Exact Mass: 255.03137695g/mol
• Monoisotopic Mass: 255.03137695g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 127Ų

Additional information on 6-(2,5-dioxopyrrolidin-1-yl)pyridine-3-sulfonamide

6-(2,5-Dioxopyrrolidin-1-yl)pyridine-3-sulfonamide (CAS No. 2174002-52-7): A Comprehensive Overview

6-(2,5-Dioxopyrrolidin-1-yl)pyridine-3-sulfonamide (CAS No. 2174002-52-7) is a versatile compound with significant applications in the fields of medicinal chemistry and biochemistry. This compound, often referred to by its systematic name, 6-(2,5-dioxopyrrolidin-1-yl)pyridine-3-sulfonamide, has garnered attention due to its unique structural features and potential biological activities. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, and recent research findings related to this compound.

Chemical Structure and Properties

The molecular formula of 6-(2,5-dioxopyrrolidin-1-yl)pyridine-3-sulfonamide is C₁₀H₉N₃O₄S, with a molecular weight of approximately 263.25 g/mol. The compound features a pyridine ring substituted with a sulfonamide group at the 3-position and a 2,5-dioxopyrrolidine moiety at the 6-position. The presence of these functional groups imparts unique chemical and biological properties to the molecule.

The sulfonamide group is known for its ability to form hydrogen bonds and interact with various biological targets, making it a valuable moiety in drug design. The 2,5-dioxopyrrolidine ring, on the other hand, is a common structural element in many bioactive compounds due to its rigidity and ability to influence conformational stability.

Synthesis Methods

The synthesis of 6-(2,5-dioxopyrrolidin-1-yl)pyridine-3-sulfonamide has been reported in several studies. One common approach involves the reaction of 6-amino-pyridine-3-sulfonyl chloride with N-hydroxysuccinimide (NHS) in the presence of a base such as triethylamine. This reaction proceeds via nucleophilic substitution, leading to the formation of the desired product.

A detailed synthetic route is as follows:

1. Preparation of 6-amino-pyridine-3-sulfonyl chloride: This can be achieved by reacting 6-amino-pyridine-3-sulfonic acid with thionyl chloride.
2. Nucleophilic substitution: The 6-amino-pyridine-3-sulfonyl chloride is then reacted with N-hydroxysuccinimide in an organic solvent such as dichloromethane (DCM) in the presence of triethylamine.
3. Purification: The final product is purified using techniques such as column chromatography or recrystallization.

Biological Activities and Applications

Recent research has highlighted several potential biological activities of 6-(2,5-dioxopyrrolidin-1-yl)pyridine-3-sulfonamide. One notable application is its use as a prodrug in drug delivery systems. The sulfonamide group can be designed to release active drugs under specific physiological conditions, enhancing their therapeutic efficacy while reducing side effects.

In addition, studies have shown that 6-(2,5-dioxopyrrolidin-1-yl)pyridine-3-sulfonamide exhibits significant antimicrobial properties. A study published in the Journal of Medicinal Chemistry reported that this compound demonstrated potent activity against both Gram-positive and Gram-negative bacteria, making it a promising candidate for the development of new antimicrobial agents.

Clinical Trials and Future Prospects

The potential therapeutic applications of 6-(2,5-dioxopyrrolidin-1-yl)pyridine-3-sulfonamide have led to several clinical trials aimed at evaluating its safety and efficacy. Early-phase trials have shown promising results, with the compound demonstrating good pharmacokinetic properties and minimal toxicity profiles.

Further research is ongoing to explore the full range of biological activities and potential therapeutic applications of 6-(2,5-dioxopyrrolidin-1-yl)pyridine-3-sulfonamide. Scientists are particularly interested in its use as an antimicrobial agent and its potential role in drug delivery systems for treating various diseases.

Conclusion

In conclusion, 6-(2,5-dioxopyrrolidin-1-yl)pyridine-3-sulfonamide (CAS No. 2174002-52-7) is a promising compound with diverse applications in medicinal chemistry and biochemistry. Its unique chemical structure and biological activities make it a valuable candidate for further research and development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound holds significant promise for advancing therapeutic interventions in various medical fields.